Cas no 6316-03-6 ({2-chloro-4-[(1,3-dimethyl-2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetic acid)
![{2-chloro-4-[(1,3-dimethyl-2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetic acid structure](https://ossimg.kuujia.com/scimg/6500/6316-03-6x500.png)
6316-03-6 structure
Product Name:{2-chloro-4-[(1,3-dimethyl-2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetic acid
CAS No:6316-03-6
MF:C13H23NO
MW:209.327823877335
CID:958951
PubChem ID:228181
Update Time:2025-04-19
{2-chloro-4-[(1,3-dimethyl-2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- {2-chloro-4-[(1,3-dimethyl-2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetic acid
- Dicyclohexyl-jod-boran; Dicyclohexylketon-oxim; Dicyclohexyliodoborane solution; Dicyclohexyliodoborane; SureCN8953848; 416916_ALDRICH; B-iododicyclohexylborane; dicyclohexyl-iodo-borane; 423319_ALDRICH; Dicyclohexyljodboran; Dicyclohexyl-keton-oxim; AC1NCEI8; CTK5A3524; dicyclohexyl ketone oxime; Dicyclohexylboryl iodide; dicyclohexyliodoborane;
- Cyclohexyl ketone, oxime
- 6316-03-6
- SCHEMBL1986457
- NSC-20851
- DTXSID10979137
- NSC20851
- dicyclohexylmethanone oxime
- N-(dicyclohexylmethylidene)hydroxylamine
-
- Inchi： 1S/C13H23NO/c15-14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h11-12,15H,1-10H2
- InChI Key： LPBIYXNPXGJEFN-UHFFFAOYSA-N
- SMILES： O/N=C(\C1CCCCC1)/C1CCCCC1
Computed Properties
- Exact Mass: 352.04629
- Monoisotopic Mass: 209.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 32.6Ų
Experimental Properties
- PSA: 104.22
- LogP: 3.97720
{2-chloro-4-[(1,3-dimethyl-2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetic acid Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
6316-03-6 ({2-chloro-4-[(1,3-dimethyl-2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetic acid) Related Products
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